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Compound of Interest

Compound Name: DCG04

CAS No.: 314263-42-8

Cat. No.: B606991

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the labeling of active cysteine

cathepsins in fresh-frozen tissue sections using the activity-based probe DCG04. This method

allows for the visualization and quantification of active cathepsins within the spatial context of

the tissue architecture, providing valuable insights for research and drug development.

Introduction
DCG04 is a potent, irreversible, and activity-based probe that specifically targets the active site

of several cysteine cathepsins, including cathepsins B, C, H, J, K, L, S, V, and X.[1] Its

mechanism is based on an epoxide electrophile that covalently binds to the active site cysteine

residue of these proteases.[1] DCG04 can be conjugated to various tags, such as biotin or

fluorophores (e.g., Cy5), enabling the detection and analysis of active cathepsins.[1] Labeling

of fresh-frozen tissues preserves enzyme activity, allowing for the in situ analysis of cathepsin

function.
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The following table summarizes key quantitative parameters for DCG04 labeling, compiled from

various experimental contexts. These values can serve as a starting point for protocol

optimization.

Parameter Value Tissue/Cell Type Notes

DCG04 Concentration

(for lysate labeling)
5 µM J774 cell lysates

Effective for labeling

total cysteine

proteases.

DCG04 Concentration

(for in vivo labeling)
Not specified Mice

Probe allowed to

circulate for 2 hours.

Inhibitor Pre-treatment

(DCG04)
100 µM Purified cathepsin X

30 minutes at room

temperature to block

activity.[1]

Labeling Incubation

Time (lysates)
30 - 60 minutes

Rat liver and NIH-3T3

cell lysates

At room temperature

or 37°C.[1]

Labeling Buffer (for

lysates)

50 mM Sodium

Acetate, 2 mM DTT, 5

mM MgCl₂, pH 5.5

Rat liver and NIH-3T3

cell lysates

Provides optimal

conditions for

cathepsin activity.[1]

Tissue Section

Thickness
5-10 µm

General fresh-frozen

tissue

Optimal for preserving

morphology and

allowing reagent

penetration.[2]

Experimental Protocols
This section provides a detailed methodology for the preparation of fresh-frozen tissue sections

and subsequent labeling with a fluorescently-conjugated DCG04 probe.

I. Preparation of Fresh-Frozen Tissue Sections
This protocol is adapted from standard methods for preparing cryosections.[2][3][4]

Materials:
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Fresh tissue

Isopentane

Dry ice or liquid nitrogen

Optimal Cutting Temperature (OCT) compound

Cryostat

Positively charged microscope slides

Procedure:

Immediately snap-freeze fresh tissue in isopentane pre-chilled with dry ice or liquid nitrogen.

[2]

Embed the frozen tissue in OCT compound in a cryomold.

Cut tissue sections at a thickness of 5-10 µm using a cryostat.[2]

Mount the sections onto positively charged microscope slides.

Sections can be used immediately or stored at -80°C for later use.

II. DCG04 Labeling of Fresh-Frozen Tissue Sections
This protocol integrates information from general immunohistochemistry on frozen sections and

specific conditions for DCG04 labeling.

Materials:

Fresh-frozen tissue sections on slides

Phosphate-buffered saline (PBS)

Fixation solution (e.g., cold acetone, 4% paraformaldehyde in PBS)

Labeling Buffer (50 mM Sodium Acetate, 2 mM DTT, pH 5.5)
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Fluorescently-conjugated DCG04 (e.g., Cy5-DCG04)

Wash Buffer (e.g., PBS with 0.1% Tween-20)

DAPI (4',6-diamidino-2-phenylindole) solution

Antifade mounting medium

Procedure:

If stored, bring the slides with tissue sections to room temperature for 10-20 minutes.

Rehydrate the sections in PBS for 10 minutes.

Fix the tissue sections. A common method is immersion in cold acetone (-20°C) for 10

minutes. Alternatively, 4% paraformaldehyde in PBS can be used for 15 minutes at room

temperature. The choice of fixative may need to be optimized for the specific tissue and

target.

Wash the slides three times with PBS for 5 minutes each.

Prepare the DCG04 labeling solution by diluting the fluorescently-conjugated DCG04 probe

to the desired concentration (e.g., 1-5 µM) in the Labeling Buffer. The optimal concentration

should be determined empirically.

Apply the DCG04 labeling solution to the tissue sections, ensuring complete coverage.

Incubate for 1-2 hours at room temperature in a humidified chamber, protected from light.

Incubation time may require optimization.

Wash the slides three times with Wash Buffer for 5 minutes each to remove unbound probe.

For nuclear counterstaining, incubate the sections with DAPI solution for 5-10 minutes.

Wash the slides twice with PBS for 5 minutes each.

Mount the slides with an antifade mounting medium and a coverslip.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b606991/docs?utm_src=pdf-body#application-notes-and-protocols-for-dcg04-labeling-in-fresh-frozen-tissue-sections
https://www.benchchem.com/product/b606991/docs?utm_src=pdf-body#application-notes-and-protocols-for-dcg04-labeling-in-fresh-frozen-tissue-sections
https://www.benchchem.com/product/b606991/docs?utm_src=pdf-body#application-notes-and-protocols-for-dcg04-labeling-in-fresh-frozen-tissue-sections
https://www.benchchem.com/product/b606991/docs?utm_src=pdf-body#application-notes-and-protocols-for-dcg04-labeling-in-fresh-frozen-tissue-sections
https://www.benchchem.com/product/b606991/docs?utm_src=pdf-body#application-notes-and-protocols-for-dcg04-labeling-in-fresh-frozen-tissue-sections
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualize the sections using a fluorescence microscope with the appropriate filter sets for the

chosen fluorophore and DAPI.

Visualizations
Experimental Workflow for DCG04 Labeling
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Caption: Experimental workflow for DCG04 labeling in fresh-frozen tissue sections.
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Mechanism of DCG04 Action
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Click to download full resolution via product page

Caption: Mechanism of DCG04 covalent labeling of active cysteine cathepsins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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